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Compound of Interest

Compound Name: Tetrahydro-4H-pyran-4-one

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
Tetrahydro-4H-pyran-4-one, a flammable liquid, requires strict adherence to disposal
protocols to mitigate risks to personnel and the environment. This guide provides essential,
step-by-step procedures for its safe disposal.

Key Safety and Disposal Information

All quantitative data and hazard information for Tetrahydro-4H-pyran-4-one are summarized
in the table below, based on information from safety data sheets (SDS).

Property Value Citation(s)

GHS Classification Flammable liquids, Category 3 [1][2][3]

Signal Word Warning [11121[3]
H226: Flammable liquid and

Hazard Statement [11[3]
vapour

Dispose of contents/container

Disposal Recommendation to an approved waste disposal [21[31[4]
plant.

UN Number UN1224 [3]

Flash Point 55°C - 56°C [3][5]
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Disposal Protocol: A Step-by-Step Guide

The primary and mandated procedure for the disposal of Tetrahydro-4H-pyran-4-one is
through an approved waste disposal plant.[2][3][4] Laboratory personnel should not attempt to
treat this chemical for disposal themselves. The following steps outline the process for
preparing the waste for collection.

1. Waste ldentification and Segregation:

« |dentify waste containing Tetrahydro-4H-pyran-4-one.
» Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

2. Containerization:

e Use a suitable, dedicated, and properly sealed container for collecting the waste.[1] The
container must be compatible with flammable liquids.

e Ensure the container is clearly and accurately labeled as "Hazardous Waste" and includes
the chemical name "Tetrahydro-4H-pyran-4-one".

3. Storage of Waste:

» Store the waste container in a cool, dry, and well-ventilated area designated for hazardous
waste.[1][2]

o Keep the container away from heat, sparks, open flames, and other sources of ignition.[1][2]
No smoking in the storage area.[1][2]

o Ensure the container is tightly closed to prevent the escape of flammable vapors.[1][2][3]

4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for pickup.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for Tetrahydro-4H-
pyran-4-one.

5. Handling Contaminated Materials:

e Any materials used to clean up spills of Tetrahydro-4H-pyran-4-one, such as absorbent
materials, should also be collected in a sealed container and disposed of as hazardous
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waste.[1][5]

+ Personal protective equipment (PPE) that is grossly contaminated should be disposed of as
hazardous waste.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Tetrahydro-4H-pyran-4-one.

Identify Waste:
Tetrahydro-4H-pyran-4-one

:

Is the container empty?

Rinse container three times.
Collect rinsate as hazardous waste.

Dispose of container
as non-hazardous waste
(if regulations permit).

Collect in a designated,
labeled, and closed container.

Store in a cool, dry,
well-ventilated area away
from ignition sources.

Contact EHS or licensed
waste disposal company.

Hand over waste to
authorized personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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